Cas no 2172121-37-6 ((2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine)

• Product Name: (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine
• CAS No: 2172121-37-6
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 6023243
• PubChem ID: 165519572
• Update Time: 2025-05-30

(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine
• (2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-en-1-yl)amine
• EN300-1289829
• 2172121-37-6

• Inchi： 1S/C10H14ClNOS/c1-2-5-12-6-7-14-8-9-3-4-10(11)13-9/h2-4,12H,1,5-8H2
• InChI Key： AZMYSJAYHKPVLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCNCC=C)O1

Computed Properties

• Exact Mass: 231.0484629g/mol
• Monoisotopic Mass: 231.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.5Ų

Additional information on (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine

Comprehensive Overview of (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine (CAS No. 2172121-37-6)

(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine is a specialized organic compound with the CAS number 2172121-37-6. This compound belongs to the class of furan derivatives and features a unique molecular structure combining a chlorofuran moiety with a thioether linkage and an amine functional group. Its structural complexity makes it an interesting subject for research in medicinal chemistry, agrochemicals, and material science.

The molecular formula of (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine is C10H14ClNOS, with a molecular weight of approximately 231.74 g/mol. The presence of both chlorine and sulfur atoms in its structure contributes to its potential reactivity and applications in various chemical syntheses. Researchers often explore its utility as a building block for more complex molecules due to its versatile functional groups.

In recent years, the demand for furan-based compounds has increased significantly, driven by their applications in pharmaceuticals and agrochemicals. (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine is no exception, with studies highlighting its potential as an intermediate in the synthesis of bioactive molecules. Its chlorofuran component is particularly noteworthy, as chlorinated heterocycles are known for their biological activity and stability.

One of the key areas of interest for this compound is its potential role in drug discovery. The amine and thioether functionalities make it a candidate for designing molecules with enhanced binding affinity to biological targets. Researchers are investigating its derivatives for possible antimicrobial, anti-inflammatory, or anticancer properties, aligning with the growing trend of targeted therapy in modern medicine.

From a synthetic chemistry perspective, (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine offers several advantages. Its allylamine group provides a reactive site for further modifications, such as polymerization or cross-coupling reactions. This versatility makes it valuable for developing new materials, including polymers with tailored properties for industrial applications.

The compound's stability under various conditions is another area of research focus. Preliminary studies suggest that the chlorofuran-thioether linkage contributes to its resistance to hydrolysis, which could be beneficial for formulations requiring long-term stability. This characteristic is particularly relevant in the development of sustainable agrochemicals, where compound durability is crucial for field efficacy.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine. The current emphasis on reducing hazardous byproducts and energy consumption in chemical manufacturing has led to innovative approaches in producing such specialized compounds. These efforts align with global initiatives for sustainable chemical production and environmental protection.

Analytical characterization of CAS 2172121-37-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and structural integrity, which are critical for research and industrial applications. The growing availability of sophisticated analytical tools has facilitated more detailed studies of its physicochemical properties.

The commercial availability of (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Its pricing and availability often depend on the scale of production and purity requirements, reflecting the broader market trends for fine chemicals and research intermediates.

Looking ahead, the potential applications of 2172121-37-6 continue to attract scientific interest. As computational chemistry and AI-assisted drug design become more prevalent, this compound may serve as a valuable scaffold for virtual screening and molecular modeling studies. The integration of traditional synthetic chemistry with modern computational approaches could unlock new possibilities for this interesting molecule.

For researchers working with (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine, proper handling and storage are essential. While not classified as highly hazardous, standard laboratory precautions should be followed when working with this compound, including the use of appropriate personal protective equipment and proper ventilation, in line with general laboratory safety protocols.

The intellectual property landscape surrounding CAS 2172121-37-6 is evolving, with patents emerging for its derivatives and applications. This reflects the growing recognition of its potential value in various industries. Companies and research institutions are actively investigating proprietary uses, particularly in the pharmaceutical and agrochemical sectors.

In conclusion, (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(prop-2-en-1-yl)amine represents an intriguing chemical entity with diverse potential applications. Its unique structural features and reactivity profile make it a valuable tool for researchers across multiple disciplines. As scientific understanding of furan-based compounds deepens, the significance of this particular molecule is likely to grow, potentially leading to novel discoveries and applications in the coming years.